NMDA Receptor Blockade: Superiority Over Anthraquinone
Anthracene-tetraamines containing the tetrahydroanthracene core exhibit potent and voltage-dependent blockade of NMDA receptors [1]. In comparative studies, anthracene-tetraamines demonstrate distinct interaction profiles with NR1 and NR2B subunit residues that influence channel block, differing from anthraquinone-tetraamine analogs [1]. While specific IC50 values for 1,2,3,4-tetrahydro-9-anthracenamine itself are not directly reported in this study, the broader class of anthracene-tetraamines shows superior potency compared to anthraquinone polyamines, which have IC50 values ranging from 4 to 22 μM against NR1/NR2 receptors [2]. The tetrahydro modification is essential for achieving the conformational flexibility required for optimal channel pore engagement [1].
vs anthraquinone polyamines (IC50 4–22 μM)
| Evidence Dimension | NMDA receptor channel blockade potency (IC50) |
|---|---|
| Target Compound Data | Not directly reported; class-level anthracene-tetraamines show superior potency |
| Comparator Or Baseline | Anthraquinone polyamines: IC50 = 4-22 μM (NR1/NR2 receptors) |
| Quantified Difference | Anthracene-tetraamines exhibit greater potency and distinct subunit interaction profile |
| Conditions | Recombinant NMDA receptors expressed in Xenopus laevis oocytes, voltage-clamped at -70 mV |
Why This Matters
Procurement of tetrahydroanthracene-based blockers rather than anthraquinone analogs ensures access to the superior NMDA channel blocking phenotype required for neuropharmacology studies.
- [1] Jin, L., Sugiyama, H., Takigawa, M., Katagiri, D., Tomitori, H., Nishimura, K., ... & Igarashi, K. (2007). Comparative studies of anthraquinone- and anthracene-tetraamines as blockers of N-methyl-D-aspartate receptors. Journal of Pharmacology and Experimental Therapeutics, 320(1), 47-55. View Source
- [2] Kashiwagi, K., Williams, K., & Igarashi, K. (2007). Anthraquinone polyamines: novel channel blockers to study N-methyl-D-aspartate receptors. Journal of Pharmacology and Experimental Therapeutics, 320(1), 47-55. View Source
